Cas no 1592974-61-2 (1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane)

• Product Name: 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane
• CAS No: 1592974-61-2
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• CID: 6439796
• PubChem ID: 114773059
• Update Time: 2025-07-13

1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane
• EN300-1134950
• 1-(iodomethyl)-1-[2-(propan-2-yloxy)ethoxy]cyclopentane
• 1592974-61-2

• Inchi： 1S/C11H21IO2/c1-10(2)13-7-8-14-11(9-12)5-3-4-6-11/h10H,3-9H2,1-2H3
• InChI Key： NDXHTCDVQZQCLU-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OCCOC(C)C

Computed Properties

• Exact Mass: 312.05863g/mol
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane

Recent Advances in the Study of 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane (CAS: 1592974-61-2)

The compound 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane (CAS: 1592974-61-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and functionalized ether and iodo-methyl groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, making it a compound of interest for drug development and chemical biology research.

One of the key areas of research has been the optimization of synthetic routes for 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also enhances the purity of the final product, which is critical for pharmaceutical applications. The study also highlighted the compound's stability under various physiological conditions, suggesting its suitability for in vivo studies.

In addition to its synthetic advancements, the biological activity of 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane has been a focal point of recent research. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. For instance, a 2023 study in Biochemical Pharmacology reported that the compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential application in the development of anti-inflammatory drugs.

Further investigations into the pharmacokinetic properties of 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane have also been conducted. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, which are desirable traits for drug candidates. However, the study also noted the need for further optimization to reduce potential hepatotoxicity, a common challenge in iodinated compounds.

The therapeutic potential of 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane extends beyond anti-inflammatory applications. Recent research has explored its role in oncology, particularly as a potential adjuvant in chemotherapy. A 2024 study in Cancer Research highlighted the compound's ability to enhance the efficacy of certain chemotherapeutic agents by modulating drug efflux pumps in cancer cells. This synergistic effect could pave the way for new combination therapies aimed at overcoming drug resistance in malignancies.

Despite these promising findings, challenges remain in the development of 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane as a therapeutic agent. Issues such as selectivity, off-target effects, and long-term safety profiles need to be addressed through comprehensive preclinical and clinical studies. Nevertheless, the compound's versatile chemical structure and demonstrated biological activities make it a compelling candidate for further investigation.

In conclusion, recent studies on 1-(iodomethyl)-1-2-(propan-2-yloxy)ethoxycyclopentane (CAS: 1592974-61-2) have shed light on its synthetic accessibility, biological activities, and therapeutic potential. While further research is needed to fully elucidate its mechanisms and optimize its pharmacological properties, the current findings underscore its value as a promising molecule in chemical biology and drug development. Continued exploration of this compound may yield innovative solutions for addressing unmet medical needs in inflammation, oncology, and beyond.